1-(6-Aminopyridazin-3-yl)azetidin-3-ol
Overview
Description
Scientific Research Applications
1-APA has a wide range of potential applications in scientific research. It has been used to study the structure and function of proteins and nucleic acids, as well as to develop drugs and other compounds. In addition, 1-APA has been used to investigate the role of enzymes in metabolic pathways and to study the effects of environmental stressors on cells.
Mechanism of Action
1-APA has been shown to act as an inhibitor of various enzymes, including cytochrome P450 and DNA polymerase. In addition, it has been shown to interact with DNA and RNA molecules, as well as to interact with proteins that are involved in cellular signaling pathways.
Biochemical and Physiological Effects
1-APA has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including cytochrome P450, DNA polymerase, and protein kinases. In addition, 1-APA has been shown to regulate the expression of various genes, as well as to induce apoptosis in certain cells.
Advantages and Limitations for Lab Experiments
1-APA has several advantages for laboratory experiments. It is relatively easy to synthesize and has a wide range of potential applications. In addition, it is relatively stable and can be stored for long periods of time. However, 1-APA also has several limitations. It is not water soluble, so it must be dissolved in a suitable solvent before use. In addition, it is relatively expensive, so it may not be suitable for large-scale experiments.
Future Directions
1-APA has a wide range of potential applications in scientific research, and there are many potential future directions for research. These include exploring the effects of 1-APA on other enzymes and proteins, investigating its effects on other cells and tissues, and studying its role in the development of drugs and other compounds. In addition, further research could be conducted to explore the potential therapeutic applications of 1-APA, such as its potential to be used as an anti-cancer and anti-inflammatory drug. Finally, further research could be conducted to explore the potential of 1-APA to be used in the diagnosis and treatment of various diseases.
properties
IUPAC Name |
1-(6-aminopyridazin-3-yl)azetidin-3-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4O/c8-6-1-2-7(10-9-6)11-3-5(12)4-11/h1-2,5,12H,3-4H2,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJVIDJITNJYVNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NN=C(C=C2)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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